![molecular formula C4H5F2KO2S B1407856 Potassium 2-(ethylsulfanyl)-2,2-difluoroacetate CAS No. 1803607-94-4](/img/structure/B1407856.png)
Potassium 2-(ethylsulfanyl)-2,2-difluoroacetate
Overview
Description
Potassium 2-(ethylsulfanyl)-2,2-difluoroacetate (KESDA) is a compound that has been used in scientific research for a variety of applications. KESDA is an organosulfur compound that has been used to study the biochemical and physiological effects of sulfur-containing compounds. KESDA has been studied for its potential use in lab experiments, as well as its biochemical and physiological effects on cells and organisms.
Scientific Research Applications
Liquid Chromatographic Determination of Carboxylic Acids
Yasaka et al. (1990) described the use of a related compound, 2-(2,3-naphthalimino)ethyl trifluoromethanesulphonate, for the determination of carboxylic acids in mouse brain using high-performance liquid chromatography. This study highlights the potential of similar compounds in biochemical analysis and detection methods (Yasaka, Tanaka, Shono, Tetsumi, & Katakawa, 1990).
Difluoroalkylation and Aminosulfonylation of Alkynes
Xiang et al. (2017) conducted a study on a photoinduced difluoroalkylation and aminosulfonylation of alkynes. They demonstrated the combination of ethyl 2-bromo-2,2-difluoroacetate with alkynes, catalyzed under visible light, which suggests applications in organic synthesis and material science (Xiang, Li, Kuang, & Wu, 2017).
Electrosynthesis of Ethyl-2,2-Difluoro-2-Trimethylsilylacetate
Clavel et al. (2000) explored the electrosynthesis of ethyl-2,2-difluoro-2-trimethylsilylacetate, highlighting its application as a difluoromethylene building block precursor. This study is significant for the development of new synthetic routes in organic chemistry (Clavel, Biran, Bordeau, Roques, & Trevin, 2000).
Radical Reactions of Alkyl 2-Bromo-2,2-difluoroacetates
Kondratov et al. (2015) researched radical reactions involving alkyl 2-bromo-2,2-difluoroacetates, which could be important for the synthesis of various perfluoroalkylated compounds. This kind of research contributes to the development of new methods in the field of fluoroorganic chemistry (Kondratov, Bugera, Tolmachova, Posternak, Daniliuc, & Haufe, 2015).
Synthesis of Bisindole Sulfanes
Li et al. (2018) used 2-(fluorosulfonyl)difluoroacetic acid as a sulfur reagent in the synthesis of bisindole sulfanes. This study is relevant to the field of organic synthesis, particularly in the development of new sulfur-containing compounds (Li, Shi, Zhu, Li, & Zhang, 2018).
Mechanism of Action
Target of action
Potassium-based compounds generally target cells throughout the body, as potassium is a crucial electrolyte necessary for a variety of cellular processes .
Mode of action
Potassium ions participate in a number of essential physiological processes including the maintenance of intracellular tonicity, the transmission of nerve impulses, the contraction of cardiac, skeletal and smooth muscle, and the maintenance of normal renal function .
Biochemical pathways
Potassium is involved in several biochemical pathways. For instance, it plays a critical role in the generation of action potentials in neurons and muscle cells. The concentration gradients of sodium and potassium across the cell membrane, maintained by the sodium-potassium pump, are crucial for this electrical signaling .
Pharmacokinetics
The pharmacokinetics of potassium involve its absorption, distribution, metabolism, and excretion. Potassium is usually well absorbed from the gastrointestinal tract, distributed throughout the body’s cells, and excreted primarily by the kidneys .
Result of action
The action of potassium in the body results in the maintenance of normal cellular function, nerve impulse transmission, muscle contraction, and fluid balance .
Action environment
The action of potassium can be influenced by various environmental factors such as the presence of other electrolytes (like sodium and calcium), hormones (like insulin and aldosterone), and the body’s acid-base balance .
properties
IUPAC Name |
potassium;2-ethylsulfanyl-2,2-difluoroacetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6F2O2S.K/c1-2-9-4(5,6)3(7)8;/h2H2,1H3,(H,7,8);/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAWQRAHPXABJIH-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC(C(=O)[O-])(F)F.[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5F2KO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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